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Compound of Interest

Compound Name: 1-Phenylazo-2-anthrol

Cat. No.: B15473898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Phenylazo-2-anthrol, also known as Sudan I. Adherence to these procedures is vital for

ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Safety Precautions
1-Phenylazo-2-anthrol (CAS No. 842-07-9) is classified with several hazards that necessitate

careful handling.[1] It is suspected of causing genetic defects and cancer.[1][2] Furthermore, it

may cause an allergic skin reaction and is harmful to aquatic life with long-lasting effects.

Emergency Overview: The substance appears as brown crystals.[3] In case of exposure, it is

critical to follow first-aid measures immediately. For skin contact, wash with plenty of soap and

water. If inhaled, move to fresh air.[3] In case of eye contact, rinse immediately with plenty of

water.[1][3] If ingested, drink water and consult a physician.[3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 1-Phenylazo-2-
anthrol to prevent exposure. The following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Required for all handling

procedures to protect against

splashes and dust.[4] A face

shield may be necessary for

splash-prone activities.[4][5]

Hand Protection Chemical-Resistant Gloves

Natural rubber, neoprene, or

nitrile gloves are

recommended for handling.[4]

Regularly inspect gloves for

signs of degradation or

puncture and replace them as

needed.[6]

Body Protection
Laboratory Coat or Chemical-

Resistant Suit

A lab coat should be worn to

protect clothing.[4][7] For

larger quantities or splash

risks, a chemical-resistant

apron or suit is advised.[5][7]

Respiratory Protection Air-Purifying Respirator

Use a NIOSH-approved

respirator when there is a

potential for inhalation of dust,

especially in poorly ventilated

areas.[8]

Operational Plan for Safe Handling
A systematic approach to handling 1-Phenylazo-2-anthrol is essential to maintain a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area.[1][3] The use of a chemical

fume hood is strongly recommended to minimize inhalation exposure.[9]
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Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[3][9]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling and before any breaks.[1]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[1]

First Aid Procedures
If on Skin: Immediately wash with plenty of soap and water. If skin irritation or a rash occurs,

seek medical advice.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of 1-Phenylazo-2-anthrol and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal: Dispose of the chemical and its container in accordance with local, regional,

and national regulations. This should be done through an approved waste disposal plant.[1]

Contaminated Materials: Any materials that have come into contact with 1-Phenylazo-2-
anthrol, such as gloves, lab coats, and absorbent paper, should be treated as hazardous
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waste and disposed of accordingly.

Environmental Precautions: Avoid release to the environment.

Safe Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Phenylazo-2-anthrol.
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Caption: Workflow for handling and disposing of 1-Phenylazo-2-anthrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15473898?utm_src=pdf-body
https://www.benchchem.com/product/b15473898?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC147060250&countryCode=US&language=en
https://pubmed.ncbi.nlm.nih.gov/25658126/
https://pubmed.ncbi.nlm.nih.gov/25658126/
https://pim-resources.coleparmer.com/sds/19538.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=683&embed=true
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://chemm.hhs.gov/ppe.htm
https://www.fishersci.com/store/msds?partNumber=AAA1218114&productDescription=SUDAN+IV+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15473898#personal-protective-equipment-for-handling-1-phenylazo-2-anthrol
https://www.benchchem.com/product/b15473898#personal-protective-equipment-for-handling-1-phenylazo-2-anthrol
https://www.benchchem.com/product/b15473898#personal-protective-equipment-for-handling-1-phenylazo-2-anthrol
https://www.benchchem.com/product/b15473898#personal-protective-equipment-for-handling-1-phenylazo-2-anthrol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15473898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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